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Compound of Interest

Compound Name: 4-Bromo-2-nitrotoluene

Cat. No.: B1266186

Essential Safety and Handling Guide for 4-
Bromo-2-nitrotoluene

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the proper use and disposal of 4-Bromo-2-nitrotoluene (CAS No: 60956-26-5),
ensuring operational integrity and personnel safety in the laboratory.

Hazard Identification and Safety Data

4-Bromo-2-nitrotoluene is a chemical compound that requires careful handling due to its
potential health hazards. It is classified as a skin, eye, and respiratory irritant. The following
table summarizes key safety information.
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Hazard o ) Precautionary
o Description GHS Pictogram
Classification Statements
P264, P280,
Skin Irritation o GHSO07 (Exclamation P302+P352,
Causes skin irritation.
(Category 2) Mark) P332+P313,
P362+P364
- : : P280,
Eye Irritation Causes serious eye GHSO07 (Exclamation
o P305+P351+P338,
(Category 2A) irritation.[1] Mark)
P337+P313
Specific Target Organ P261, P271,

Toxicity (Single
Exposure, Category 3)

May cause respiratory

irritation.

GHSO07 (Exclamation
Mark)

P304+P340, P312,
P403+P233, P405

Acute Toxicity, Oral
(Category 4)

Harmful if swallowed.

[1](2]

GHSO07 (Exclamation
Mark)

P264, P270,
P301+P312, P330,
P501

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment is mandatory when

handling 4-Bromo-2-nitrotoluene:

o Eye Protection: Safety glasses with side-shields conforming to EN166, or safety goggles, are

essential to prevent eye contact.[3]

» Hand Protection: Handle with chemical-resistant gloves (e.g., Nitrile rubber).[3][4] Gloves

must be inspected prior to use and disposed of properly after handling.[3][4]

» Respiratory Protection: In case of dust formation or inadequate ventilation, use a NIOSH-

approved N95 dust mask or a respirator with a particulate filter.[2]

o Body Protection: Wear a lab coat or a protective suit to prevent skin contact.[4]

Step-by-Step Handling Protocol

Adherence to a strict operational workflow is critical for safety.
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e Preparation:

o

Ensure a well-ventilated work area, such as a chemical fume hood.[2][3]

[¢]

Verify that an eyewash station and safety shower are readily accessible.[2]

[¢]

Assemble all necessary PPE and inspect for integrity.

[e]

Have appropriate spill containment materials on hand.

e Handling:

[¢]

Avoid contact with skin and eyes.[3]

[¢]

Avoid the formation of dust and aerosols.[3]

[e]

Do not eat, drink, or smoke in the handling area.[1][2]

o

Weigh and transfer the chemical in a fume hood to minimize inhalation exposure.

o Storage:

[¢]

Store in a cool, dry, and well-ventilated place.[3]

[e]

Keep the container tightly closed when not in use.[2][3]

o

Store away from incompatible materials such as strong oxidizing agents and strong acids.

[2]

o

Store in a locked-up area.[2][5]

Emergency Procedures
In the event of an exposure or spill, follow these procedures:
» Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove

contaminated clothing and wash it before reuse.[2] Seek medical attention if irritation
persists.[2]
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o Eye Contact: Immediately rinse eyes cautiously with water for several minutes.[2] Remove
contact lenses if present and easy to do.[2] Continue rinsing and seek immediate medical
attention.[2]

 Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing.[2] If feeling unwell, call a poison center or doctor.[2]

 Ingestion: Rinse mouth with water.[2] Do NOT induce vomiting.[6] Call a poison center or
doctor if you feel unwell.[2]

o Spill: Evacuate the area.[3] Wear appropriate PPE.[3] Sweep up the solid material, avoiding
dust generation, and place it in a suitable, closed container for disposal.[2][3]

Disposal Plan

Proper disposal of 4-Bromo-2-nitrotoluene and its contaminated materials is crucial to prevent
environmental contamination.

o Chemical Waste: Dispose of the chemical by contacting a licensed professional waste
disposal service.[3] The material may be dissolved or mixed with a combustible solvent and
burned in a chemical incinerator equipped with an afterburner and scrubber.[3]

» Contaminated Packaging: Dispose of contaminated packaging as unused product in
accordance with local regulations.[3][4] Do not reuse empty containers.

Operational Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling and disposal of 4-
Bromo-2-nitrotoluene.
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Start: Prepare for Handling

1. Don Required PPE
(Gloves, Goggles, Lab Coat, Respirator)

l

2. Prepare Workspace
(Fume Hood, Eyewash/Shower Check)

3. Chemical Handling
(Weighing, Transfer)

Store Unused Chemical Retrieve for

Chemical Used No

4.Storage = e

(Cool, Dry, Ventilated, Tightly Closed) (ol O3

End of Use

Emergency Spill Response

5. Waste Disposal
(Contact Licensed Service)

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 4-Bromo-2-nitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

